Cas no 2980-33-8 (3,5-Dinitropyridin-2(1H)-one)

• Product Name: 3,5-Dinitropyridin-2(1H)-one
• CAS No: 2980-33-8
• MF: C₅H₃N₃O₅
• MW: 185.094420671463
• MDL: MFCD00464509
• CID: 84552
• PubChem ID: 24879239
• Update Time: 2025-05-19

3,5-Dinitropyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3,5-dinitropyridine
• 3,5-Dinitro-2-pyridinol
• 3,5-Dinitro-2-hydroxypyridine
• 3,5-Dinitropyridin-2(1H)-one
• 3,5-Dinitropyridin-2-ol
• 2-Hydroxy-3,5-dinitro-pyridin
• 3,5-dinitro-1H-pyridin-2-one
• 3,5-dinitro-2-pyridone
• 3,5-Dinitropyridine-2-ol
• AURORA KA-2998
• SY017249
• DTXSID1062754
• A5527
• CS-W016963
• BP-12967
• CL0097
• 2(1H)-Pyridinone,5-dinitro-
• AC-22642
• 2980-33-8
• I11721
• A4780
• EN300-85404
• AM84910
• DS-1448
• C5H3N3O5
• NSC 52198
• Oprea1_319758
• FT-0614710
• 3,5-dinitro-2(1H)-Pyridinone
• 2-Pyridinol,5-dinitro-
• 222548-10-9
• AKOS005254301
• AKOS006243255
• NSC52198
• 2-Hydroxy-3,5-dinitropyridine, 97%
• MFCD00039716
• 2(1H)-Pyridinone,3,5-dinitro-
• AC-22635
• 2(1H)-Pyridinone, 3,5-dinitro-
• SCHEMBL2178791
• NSC-52198
• 3,5-dinitropyridone
• 3,5-dinitropyridin-2(1H)-one;2-HYDROXY-3,5-DINITROPYRIDINE
• FT-0711998
• Q-101046
• 3,5-Dinitro-2-pyridinol #
• 2-Pyridinol, 3,5-dinitro-
• ALBB-021983

• MDL： MFCD00464509
• Inchi： 1S/C5H3N3O5/c9-5-4(8(12)13)1-3(2-6-5)7(10)11/h1-2H,(H,6,9)
• InChI Key： KSZZJOXNRQKULB-UHFFFAOYSA-N
• SMILES： O=C1C(=CC(=CN1)[N+](=O)[O-])[N+](=O)[O-]
• BRN： 196025

Computed Properties

• Exact Mass: 185.00700
• Monoisotopic Mass: 185.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2
• Topological Polar Surface Area: 121A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.8469 (rough estimate)
• Melting Point: 175-179 °C (lit.)
• Boiling Point: 319.28°C (rough estimate)
• Flash Point: 147.9°C
• Refractive Index: 1.5900 (estimate)
• PSA: 124.50000
• LogP: 1.23770
• Solubility: Not available

3,5-Dinitropyridin-2(1H)-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Room temperature
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3,5-Dinitropyridin-2(1H)-one

3,5-Dinitropyridin-2(1H)-one: A Comprehensive Overview

3,5-Dinitropyridin-2(1H)-one, also known by its CAS registry number 2980-33-8, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements associated with 3,5-Dinitropyridin-2(1H)-one.

The molecular structure of 3,5-Dinitropyridin-2(1H)-one consists of a pyridinone ring with two nitro groups attached at the 3 and 5 positions. This arrangement imparts the compound with distinct electronic and steric properties. The pyridinone moiety is known for its ability to participate in hydrogen bonding, which can influence the compound's solubility and reactivity. The nitro groups, being strong electron-withdrawing substituents, enhance the electrophilic character of the ring and contribute to the compound's stability under certain conditions.

Recent studies have highlighted the role of 3,5-Dinitropyridin-2(1H)-one as an intermediate in the synthesis of various bioactive compounds. For instance, researchers have explored its use in the development of novel anti-inflammatory agents. The compound's ability to act as a precursor for more complex molecules makes it a valuable asset in medicinal chemistry. Moreover, its application in materials science has been investigated, particularly in the synthesis of advanced polymers and coatings with enhanced thermal stability.

The synthesis of 3,5-Dinitropyridin-2(1H)-one typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the nitration of pyridinone derivatives followed by purification steps to isolate the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has been reported to significantly reduce reaction times while maintaining high yields.

In terms of chemical reactivity, 3,5-Dinitropyridin-2(1H)-one exhibits a high degree of electrophilicity due to the electron-withdrawing effects of the nitro groups. This makes it a suitable candidate for various nucleophilic substitution reactions. Additionally, its ability to undergo cyclization reactions under specific conditions has been leveraged in the construction of complex ring systems. These properties underscore its versatility as a building block in organic synthesis.

The biological activity of 3,5-Dinitropyridin-2(1H)-one has been a focal point of recent research efforts. Studies have demonstrated that this compound possesses potential cytotoxic effects against certain cancer cell lines. Furthermore, its ability to modulate enzyme activity has been explored in the context of drug discovery programs targeting metabolic disorders. These findings highlight the compound's potential as a lead molecule for therapeutic development.

In conclusion, 3,5-Dinitropyridin-2(1H)-one, with its CAS number 2980-33-8, stands as an important molecule in contemporary organic chemistry. Its unique structural features and versatile reactivity make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.